Cas no 5147-16-0 (Phenol,2,4,5-trichloro-, 1-propanoate)

• Product Name: Phenol,2,4,5-trichloro-, 1-propanoate
• CAS No: 5147-16-0
• MF: C₉H₇Cl₃O₂
• MW: 253.50968003273
• CID: 382869
• PubChem ID: 221435
• Update Time: 2025-04-19

Phenol,2,4,5-trichloro-, 1-propanoate Chemical and Physical Properties

Names and Identifiers

• Phenol,2,4,5-trichloro-, 1-propanoate
• (2,4,5-trichlorophenyl) propanoate
• 2,4,5-trichlorophenyl propanoate
• AC1L5A9A
• AC1Q3MMG
• AR-1D2953
• CTK4J4298
• NSC6008
• NSC-6008
• SureCN1876749
• DTXSID70278092
• 5147-16-0
• SCHEMBL1876749

• Inchi： 1S/C9H7Cl3O2/c1-2-9(13)14-8-4-6(11)5(10)3-7(8)12/h3-4H,2H2,1H3
• InChI Key： BUNPMPBRNKOVHQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC(CC)=O)Cl)Cl

Computed Properties

• Exact Mass: 251.95131
• Monoisotopic Mass: 251.951163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.96220